Cas no 488133-21-7 (2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane
• CAS No: 488133-21-7
• MF: C₉H₁₀BBrO₂
• MW: 240.889502048492
• MDL: MFCD18447588
• CID: 1083483
• PubChem ID: 18987810
• Update Time: 2025-05-23

2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenyl)-1,3,2-dioxaborolane
• 4-Bromomethylphenyl-1,3,2-dioxaborolane
• 2-[4-(bromomethyl)phenyl]-1,3,2-dioxaborolane
• SCHEMBL7706050
• DTXSID80597160
• CS-0190023
• DB-364009
• D71430
• 488133-21-7
• AKOS016016053
• MFCD18447588
• 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane

• MDL： MFCD18447588
• Inchi： 1S/C9H10BBrO2/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-4H,5-7H2
• InChI Key： GNLXZUWZSBFRHM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(B2OCCO2)=CC=1

Computed Properties

• Exact Mass: 239.99572g/mol
• Monoisotopic Mass: 239.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane

Introduction to 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane (CAS No. 488133-21-7)

2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, with the CAS number 488133-21-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group and a dioxaborolane ring. These properties make it an attractive building block for various synthetic transformations and drug development processes.

The dioxaborolane ring in 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is particularly noteworthy due to its stability and reactivity. The boron atom in the dioxaborolane ring can participate in a variety of chemical reactions, such as Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules. The bromomethyl group, on the other hand, provides a reactive site for further functionalization, allowing for the introduction of diverse substituents and the construction of complex molecular architectures.

In recent years, 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of boronic acid derivatives, which are important precursors for the preparation of pharmaceuticals. For instance, boronic acids are commonly used in the development of drugs targeting various diseases, including cancer and cardiovascular disorders.

A notable example of the application of 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is in the synthesis of Suzuki-Miyaura coupling intermediates. This reaction involves the coupling of an aryl or vinyl halide with an aryl or vinyl boronic acid in the presence of a palladium catalyst. The resulting products are often valuable intermediates in the synthesis of complex organic molecules, including natural products and pharmaceuticals. The bromomethyl group in 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane can be readily converted to a boronic acid derivative through a series of well-established chemical transformations.

Beyond its use in synthetic chemistry, 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The bromomethyl group can be designed to undergo specific metabolic cleavage or transformation, releasing a therapeutically active molecule at the desired site of action. This approach can enhance the pharmacokinetic properties and reduce side effects associated with traditional drug delivery methods.

In addition to its applications in medicinal chemistry, 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane has been explored for its potential use in materials science. The dioxaborolane ring can be incorporated into polymers and other materials to impart unique properties such as enhanced stability and reactivity. For example, researchers have investigated the use of dioxaborolane-containing polymers in drug delivery systems and as components in advanced materials with tunable properties.

The synthesis of 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane typically involves a multi-step process that begins with the formation of a bromomethylated phenyl derivative. This intermediate is then reacted with a suitable boron-containing reagent to form the dioxaborolane ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, catalytic methods using palladium or copper catalysts have been developed to improve yield and reduce byproduct formation.

The physical and chemical properties of 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and reactivity profile. For example, NMR spectroscopy has been used to confirm the presence of the bromomethyl group and the dioxaborolane ring in the molecule.

In conclusion, 2-4-(Bromomethyl)phenyl-1,3,2-dioxaborolane (CAS No. 488133-21-7) is a highly versatile compound with significant potential applications in chemical synthesis and medicinal chemistry. Its unique structural features make it an attractive building block for various synthetic transformations and drug development processes. Ongoing research continues to explore new avenues for utilizing this compound in both academic and industrial settings.